Cas no 19037-58-2 (Syringylacetone)

• Product Name: Syringylacetone
• CAS No: 19037-58-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD00210412
• CID: 213455
• PubChem ID: 177043
• Update Time: 2025-04-19

Syringylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3,5-dimethoxyphenyl)propan-2-one
• 2-Propanone,1-(4-hydroxy-3,5-dimethoxyphenyl)-
• (3,5-DIMETHOXY-4-HYDROXYPHENYL)ACETONE
• (4-Hydroxy-3,5-dimethoxy-phenyl)-aceton
• (4-hydroxy-3,5-dimethoxy-phenyl)-acetone
• 1-(3,5-dimethoxy-4-hydroxyphenyl)propan-2-one
• 1-(4-hydroxy-3,5-dimethoxyphenyl)-2-propanone
• 2-Propanone,1-(4-hydroxy-3,5-dimethoxyphenyl)
• 4-(2-propio)-syringone
• acetonylsyringol
• Syringyl acetone
• Isopropiosyringone
• 2-Propanone, 1-(4-hydroxy-3,5-dimethoxyphenyl)-
• AK149728
• Syringylpropanone
• JFWTZKQUFCDLNG-UHFFFAOYSA-N
• AX8044921
• ST24037380
• Syringylacetone

• MDL： MFCD00210412
• Inchi： 1S/C11H14O4/c1-7(12)4-8-5-9(14-2)11(13)10(6-8)15-3/h5-6,13H,4H2,1-3H3
• InChI Key： JFWTZKQUFCDLNG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(C)=O)OC)O

Computed Properties

• Exact Mass: 210.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8

Experimental Properties

• PSA: 55.76000
• LogP: 1.54090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols